- A protection strategy substantially enhances rate and enantioselectivity in ω-transaminase-catalyzed kinetic resolutions, Advanced Synthesis & Catalysis, 2008, 350(6), 807-812
Cas no 116183-82-5 ((3R)-pyrrolidin-3-amine)
(3R)-pyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- (R)-Pyrrolidin-3-amine
- (R)-3-Aminopyrrolidine
- (3R)-(+)-3-Aminopyrrolidine
- (3R)-()-3-AMINOPYRROLIDINE
- (R)-(+)-3-Aminopyrrolidine
- (3R)-pyrrolidin-3-amine
- 3-Pyrrolidinamine,(R)-
- (+)-3-Aminopyrrolidine
- (3R)-3-Aminopyrrolidine
- (3R)-Aminopyrrolidine
- (R)-3-Pyrrolidinamine
- 3-Pyrrolidinamine, (3R)-
- (3R)-3-pyrrolidinamine
- (3S)-Pyrrolidinamine
- PubChem5728
- pyrrolidin-(r)-3-ylamine
- (R)-pyrrolidin-3-ylamine
- NGXSWUFDCSEIOO-SCSAIBSYSA-N
- (3R)-(+)-3-amino pyrrolidine
- WT81698
- (R)-(+)-3-Aminopyrrol
- N110
- EN300-2009573
- s10941
- BP-12311
- AKOS015854027
- AS-58114
- MFCD00143190
- (R)-(+)-3-Aminopyrrolidine, 98%
- A2385
- AC-13107
- Q27449844
- 116183-82-5
- DTXSID20364010
- A1167
- CS-W016678
- DB-007981
- 626-128-2
- H3LU76GJW7
- A44019
-
- MDL: MFCD00143190
- Inchi: 1S/C4H10N2/c5-4-1-2-6-3-4/h4,6H,1-3,5H2/t4-/m1/s1
- InChI Key: NGXSWUFDCSEIOO-SCSAIBSYSA-N
- SMILES: N1CC[C@H](C1)N
Computed Properties
- Exact Mass: 86.08440
- Monoisotopic Mass: 86.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 44.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.9
Experimental Properties
- Color/Form: liquid
- Density: 0.984 g/mL at 25 °C(lit.)
- Boiling Point: 164-165 °C(lit.)
- Flash Point: Fahrenheit: 145.4 ° f
Celsius: 63 ° c - Refractive Index: n20/D 1.489(lit.)
- PSA: 38.05000
- LogP: 0.33610
- Solubility: Not determined
- Optical Activity: [α]/D +20°, neat
- Vapor Pressure: 9.0±0.2 mmHg at 25°C
(3R)-pyrrolidin-3-amine Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NA 1993 / PGIII
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- HazardClass:8
- PackingGroup:III
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
- Safety Term:S26;S36
- Risk Phrases:R36/37/38
(3R)-pyrrolidin-3-amine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3R)-pyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109005373-5g |
(R)-Pyrrolidin-3-amine |
116183-82-5 | 97% | 5g |
$192.40 | 2023-09-04 | |
| Alichem | A109005373-10g |
(R)-Pyrrolidin-3-amine |
116183-82-5 | 97% | 10g |
$343.40 | 2023-09-04 | |
| Fluorochem | 091537-5g |
R)-Pyrrolidin-3-amine |
116183-82-5 | 98% | 5g |
£134.00 | 2022-03-01 | |
| Fluorochem | 091537-10g |
R)-Pyrrolidin-3-amine |
116183-82-5 | 98% | 10g |
£247.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A121666-25g |
(3R)-pyrrolidin-3-amine |
116183-82-5 | 98% | 25g |
¥4480.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A121666-5g |
(3R)-pyrrolidin-3-amine |
116183-82-5 | 98% | 5g |
¥1020.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A121666-1g |
(3R)-pyrrolidin-3-amine |
116183-82-5 | 98% | 1g |
¥255.90 | 2023-09-04 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014444-1g |
(3R)-pyrrolidin-3-amine |
116183-82-5 | 97% | 1g |
¥545 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014444-250mg |
(3R)-pyrrolidin-3-amine |
116183-82-5 | 97% | 250mg |
¥182 | 2024-05-26 | |
| Ambeed | A167335-250mg |
(R)-Pyrrolidin-3-amine |
116183-82-5 | 97% | 250mg |
$18.0 | 2023-09-07 |
(3R)-pyrrolidin-3-amine Production Method
Production Method 1
(3R)-pyrrolidin-3-amine Raw materials
(3R)-pyrrolidin-3-amine Preparation Products
(3R)-pyrrolidin-3-amine Suppliers
(3R)-pyrrolidin-3-amine Related Literature
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Shams Ul Mahmood,Huimin Cheng,Sreedhar R. Tummalapalli,Ramappa Chakrasali,Rammohan R. Yadav Bheemanaboina,Tamara Kreiss,Agnieska Chojnowski,Tyler Eck,John J. Siekierka,David P. Rotella RSC Med. Chem. 2020 11 98
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Shams Ul Mahmood,Huimin Cheng,Sreedhar R. Tummalapalli,Ramappa Chakrasali,Rammohan R. Yadav Bheemanaboina,Tamara Kreiss,Agnieska Chojnowski,Tyler Eck,John J. Siekierka,David P. Rotella RSC Med. Chem. 2020 11 98
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Priyanka Singh,Krishnananda Samanta,Sanjit Kumar Das,Gautam Panda Org. Biomol. Chem. 2014 12 6297
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Stephen G. Davies,A. Christopher Garner,Euan C. Goddard,Dennis Kruchinin,Paul M. Roberts,Humberto Rodriguez-Solla,Andrew D. Smith Chem. Commun. 2006 2664
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Toshimasa Toyo'oka,Mumio Ishibashi,Tadao Terao Analyst 1992 117 727
Additional information on (3R)-pyrrolidin-3-amine
Introduction to (3R)-pyrrolidin-3-amine (CAS No. 116183-82-5)
(3R)-pyrrolidin-3-amine, with the chemical identifier CAS No. 116183-82-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in drug development. The (3R) configuration of the pyrrolidine ring suggests a specific stereochemical arrangement that can influence its biological activity, making it a valuable candidate for further investigation.
The molecular structure of (3R)-pyrrolidin-3-amine consists of a pyrrolidine core substituted with an amine group at the 3-position. This configuration is particularly interesting because it mimics the structural motifs found in many biologically active molecules. The presence of the amine group not only makes it a potential precursor for more complex molecules but also suggests possible interactions with biological targets such as enzymes and receptors.
In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (3R) configuration of (3R)-pyrrolidin-3-amine makes it an attractive candidate for such applications. Researchers have been exploring its use in catalytic systems to enhance the enantioselectivity of various chemical reactions, which is crucial for producing enantiomerically pure drugs with improved pharmacological profiles.
One of the most promising areas of research involving (3R)-pyrrolidin-3-amine is its role in the development of novel therapeutic agents. The compound's ability to interact with biological targets has led to investigations into its potential as an intermediate in the synthesis of small-molecule drugs. For instance, it has been studied as a building block for kinase inhibitors, which are essential in treating various cancers and inflammatory diseases.
The synthesis of (3R)-pyrrolidin-3-amine has been optimized by several research groups to achieve high yields and enantiomeric purity. Advances in asymmetric catalysis, particularly transition-metal-catalyzed reactions, have enabled more efficient and scalable production methods. These developments have opened up new possibilities for incorporating this compound into drug discovery pipelines.
Another exciting aspect of (3R)-pyrrolidin-3-amine is its potential in materials science. The compound's unique structural features make it a candidate for developing novel polymers and functional materials. Researchers have been exploring its use in creating chiral polymers that could have applications in optoelectronics and other advanced technologies.
The biological activity of (3R)-pyrrolidin-3-amine has also been investigated in detail. Preclinical studies have shown that derivatives of this compound exhibit promising effects on various disease models. For example, some derivatives have demonstrated anti-inflammatory properties by modulating immune responses. Additionally, there is evidence suggesting that certain analogs may have neuroprotective effects, which could be relevant in treating neurodegenerative disorders.
Future research directions for (3R)-pyrrolidin-3-amine include further exploration of its pharmacological properties and optimization of synthetic routes for industrial-scale production. Collaborative efforts between academia and industry are likely to accelerate the development of new applications for this versatile compound.
In conclusion, (3R)-pyrrolidin-3-amine (CAS No. 116183-82-5) represents a fascinating molecule with diverse potential applications in pharmaceuticals, materials science, and beyond. Its unique structural features and biological activity make it a valuable asset in ongoing research efforts aimed at developing innovative therapeutic agents and functional materials.
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